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Compound of Interest

Compound Name: Methyl 8-methylnonanoate

Cat. No.: B153018 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Methyl 8-methylnonanoate, a branched-chain fatty acid methyl ester, possesses a unique

olfactory profile that contributes to the sensory landscape of various natural products. While its

presence has been identified in certain essential oils and as a metabolite, a comprehensive

understanding of its olfactory properties is crucial for its potential applications in the flavor,

fragrance, and pharmaceutical industries. This technical guide provides an in-depth exploration

of the olfactory characteristics of methyl 8-methylnonanoate, detailing its sensory profile,

physicochemical properties, and the experimental methodologies used for its synthesis and

analysis. Furthermore, this document elucidates the general signaling pathway involved in the

perception of such esters.

Physicochemical and Olfactory Properties
Methyl 8-methylnonanoate is characterized by a complex aroma profile, primarily described

as fruity, with significant oily, sweet, waxy, fatty, floral, and winey undertones. A summary of its

key physicochemical and qualitative olfactory properties is presented in Table 1.
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Property Value Source

Chemical Formula C₁₁H₂₂O₂ N/A

Molecular Weight 186.29 g/mol N/A

CAS Number 5129-54-4 N/A

Boiling Point Approximately 214.2 °C [1]

Odor Profile
Fruity, Oily, Sweet, Waxy,

Fatty, Floral, Winey
N/A

Quantitative olfactory data, such as the odor threshold for methyl 8-methylnonanoate, is not

readily available in the current scientific literature. The determination of this value would require

specific sensory analysis experiments.

Experimental Protocols
Synthesis of Methyl 8-Methylnonanoate via Fischer
Esterification
The synthesis of methyl 8-methylnonanoate is commonly achieved through the Fischer

esterification of 8-methylnonanoic acid with methanol, using an acid catalyst.[2]

Materials:

8-methylnonanoic acid

Methanol (anhydrous)

Concentrated sulfuric acid (H₂SO₄) or other suitable acid catalyst

Sodium bicarbonate (NaHCO₃) solution (saturated)

Brine (saturated NaCl solution)

Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

Diethyl ether or other suitable extraction solvent
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Round-bottom flask

Reflux condenser

Heating mantle

Separatory funnel

Standard laboratory glassware

Procedure:

In a round-bottom flask, dissolve 8-methylnonanoic acid in an excess of anhydrous

methanol.

Slowly and cautiously add a catalytic amount of concentrated sulfuric acid to the solution

while stirring.

Attach a reflux condenser and heat the mixture to reflux for a period of 2-4 hours. The

progress of the reaction can be monitored by thin-layer chromatography (TLC) or gas

chromatography (GC).

After the reaction is complete, allow the mixture to cool to room temperature.

Remove the excess methanol under reduced pressure using a rotary evaporator.

Dissolve the residue in diethyl ether and transfer it to a separatory funnel.

Wash the organic layer sequentially with water, saturated sodium bicarbonate solution (to

neutralize the acid catalyst), and brine.

Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate.

Filter the drying agent and concentrate the organic phase using a rotary evaporator to obtain

the crude methyl 8-methylnonanoate.

The crude product can be further purified by distillation under reduced pressure.
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Sensory Analysis using Gas Chromatography-
Olfactometry (GC-O)
Gas Chromatography-Olfactometry (GC-O) is a powerful technique for identifying odor-active

compounds in a sample.[3][4]

Instrumentation:

Gas chromatograph (GC) equipped with a flame ionization detector (FID) and an

olfactometry port.

Capillary column suitable for the separation of fatty acid methyl esters (e.g., a polar

stationary phase like polyethylene glycol or a cyanopropyl polysiloxane).[5][6]

Humidified air supply for the olfactometry port.

Procedure:

Sample Preparation: Prepare a dilute solution of methyl 8-methylnonanoate in an

appropriate solvent (e.g., hexane).

GC Separation: Inject the sample into the GC. The effluent from the capillary column is split

between the FID and the olfactometry port.

Olfactometry: A trained sensory panelist sniffs the effluent from the olfactometry port and

records the time, duration, and description of any detected odors.

Data Analysis: The olfactogram (a plot of odor intensity versus retention time) is compared

with the chromatogram from the FID to identify the peak corresponding to the odor-active

compound.

Quantitative Analysis (Aroma Extract Dilution Analysis - AEDA): To estimate the odor

potency, a serial dilution of the sample is prepared and analyzed by GC-O. The highest

dilution at which the odor can still be detected is known as the flavor dilution (FD) factor.[3]

Sensory Panel Evaluation
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A trained sensory panel can provide detailed descriptive analysis of the olfactory properties of

methyl 8-methylnonanoate.[7][8][9]

Procedure:

Panelist Selection and Training: Select and train a panel of individuals based on their ability

to detect and describe various odors. Familiarize them with relevant aroma standards (e.g.,

fruity, waxy, fatty notes).[10]

Sample Presentation: Present samples of methyl 8-methylnonanoate (at a controlled

concentration in an odorless solvent) to the panelists in a controlled environment (e.g.,

sensory booths with controlled temperature, humidity, and lighting).

Evaluation: Panelists evaluate the odor of the sample and rate the intensity of various

sensory attributes (e.g., fruity, oily, sweet, waxy) on a structured scale (e.g., a line scale from

"not perceptible" to "very strong").

Data Analysis: The data from the panelists are collected and statistically analyzed to

generate a sensory profile of the compound.

Olfactory Signaling Pathway
The perception of odorants like methyl 8-methylnonanoate is initiated by the interaction of the

molecule with olfactory receptors (ORs) located on the cilia of olfactory sensory neurons in the

nasal epithelium.[11][12] These receptors are G-protein coupled receptors (GPCRs).[11] While

the specific ORs that bind to methyl 8-methylnonanoate have not yet been identified, the

general signaling cascade is well-established.[12]
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Click to download full resolution via product page

Caption: General olfactory signaling pathway.

Upon binding of an odorant molecule to its specific OR, a conformational change in the

receptor activates an associated G-protein (Gαolf).[11] This, in turn, activates adenylyl cyclase,

which catalyzes the conversion of ATP to cyclic AMP (cAMP).[11] The increase in intracellular

cAMP opens cyclic nucleotide-gated (CNG) ion channels, leading to an influx of sodium and

calcium ions. This influx causes depolarization of the olfactory sensory neuron, generating an

action potential that is transmitted to the olfactory bulb in the brain, where the signal is further

processed, leading to the perception of smell.

Logical Workflow for Olfactory Property
Determination
The comprehensive evaluation of the olfactory properties of a compound like methyl 8-
methylnonanoate follows a logical workflow, from its synthesis to its detailed sensory

characterization.
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Caption: Workflow for determining olfactory properties.

Conclusion
Methyl 8-methylnonanoate presents a multifaceted olfactory profile with potential for various

applications. This guide has provided a comprehensive overview of its known sensory

characteristics, along with detailed experimental protocols for its synthesis and sensory

evaluation. While qualitative descriptions of its aroma are available, further research is required

to determine its quantitative odor threshold and to identify the specific olfactory receptors

responsible for its perception. Such data will be invaluable for the targeted application of this
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compound in the development of novel flavors, fragrances, and potentially as a modulator of

sensory-driven physiological responses.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b153018?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b153018?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

